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Compound of Interest

(2-Chloro-5-fluoropyridin-3-
Compound Name:
yl)methanol

cat. No.: B1593101

(2-Chloro-5-fluoropyridin-3-yl)methanol is a halogenated pyridine derivative. Its structure,
featuring a pyridine ring substituted with chlorine, fluorine, and a hydroxymethyl group, dictates
its reactivity and hazard profile. Halogenated organic compounds require meticulous handling
and disposal protocols due to their potential for environmental persistence and the generation
of toxic byproducts upon improper treatment, such as incineration.[1][2]

Thermal decomposition can lead to the release of highly toxic and corrosive gases, including
carbon oxides (CO, COz2), nitrogen oxides (NOx), and hydrogen halides (HCI, HF).[3]
Therefore, understanding these intrinsic properties is the first step in a self-validating safety

system.

Table 1: Physicochemical Properties and Hazard Summary
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Property Value Source
CAS Number 870063-52-8 [4]
Molecular Formula CsHsCIFNO [4]
Molecular Weight 161.56 g/mol [4]
Appearance White to almost white powder 5]

or lump

Primary Hazards

Harmful if swallowed, causes
skin irritation, causes serious

eye irritation.[6]

[6]

Incompatibilities

Strong oxidizing agents, strong
acids.[3]

[7]

Proactive Safety: Personal Protective Equipment
(PPE) and Safe Handling

Before any manipulation of (2-Chloro-5-fluoropyridin-3-yl)methanol, a rigorous PPE and
handling plan is non-negotiable. The causality behind each PPE choice is rooted in preventing

the primary routes of exposure: inhalation, dermal contact, and ocular contact.[2][8]

Table 2: Mandatory Personal Protective Equipment (PPE)
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Specification and
PPE Category Item .
Rationale

Must be tight-sealing and
compliant with OSHA 29 CFR
1910.133 or European
Standard EN166.[3][9]

Protects against splashes and

Eye/Face Protection Chemical Safety Goggles

airborne particulates.

Nitrile or other impervious

gloves are mandatory. Inspect
Hand Protection Chemical-Resistant Gloves for integrity before each use.

Prevents skin contact, which

can lead to irritation.[9][10]

A flame-resistant lab coat
protects skin and personal

Body Protection Laboratory Coat clothing from contamination.
Ensure it is fully buttoned.[9]
[10]

All handling of this compound
must occur in a certified
chemical fume hood to

) ) ) minimize inhalation of dust or

Respiratory Protection Use in Fume Hood

aerosols.[2][10] If a fume hood
is unavailable, a
NIOSH/MSHA-approved

respirator is required.[3]

Standard Operating Procedure for Handling:

o Preparation: Designate a specific work area within a certified chemical fume hood. Ensure
an eyewash station and safety shower are immediately accessible.[3]

 Aliquotting: Carefully weigh and transfer the solid compound using appropriate tools (e.g.,
spatula) to minimize dust generation.[9]
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o Containment: Keep the container tightly closed when not in active use to prevent the release
of dust or vapors.[11]

» Post-Handling: After completion of work, decontaminate the work surface. Thoroughly wash
hands with soap and water, even after wearing gloves.[9]

The Disposal Workflow: From Waste Generation to
Final Disposition

The proper disposal of (2-Chloro-5-fluoropyridin-3-yl)methanol is critical to protect personnel
and prevent environmental contamination. As a halogenated organic compound, it must be
treated as hazardous waste and segregated from non-halogenated waste streams.[2] This
segregation is crucial because mixed waste streams can complicate the disposal process,
potentially leading to hazardous reactions or requiring more complex and costly treatment
methods.

Disposal Decision-Making Workflow

The following diagram illustrates the logical steps from waste generation to its final, compliant
disposal.
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Disposal Decision Workflow for (2-Chloro-5-fluoropyridin-3-yl)methanol
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‘Hazardous Waste'

Chemical Name
Associated Hazards

Storage & Removal
Store in designated Satellite
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l

Arrange for pickup by
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Final Disposal at an
Approved Waste Facility
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Caption: Waste Disposal Workflow Diagram
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Step-by-Step Disposal Protocol for Unused Chemical:

Classification: This chemical must be classified as hazardous waste. Consult your
institution's Environmental Health & Safety (EHS) department and local, regional, and
national regulations to ensure complete and accurate classification.[6][7]

Segregation: Collect all waste containing (2-Chloro-5-fluoropyridin-3-yl)methanol,
including contaminated consumables (e.g., weighing paper, gloves) and solvent rinsates, in a
designated "Halogenated Organic Waste" container.[2] Do not mix with non-halogenated
waste.

Containment: Use a chemically compatible, leak-proof container with a secure, tight-fitting
lid.[10]

Labeling: The container must be clearly labeled with the words "Hazardous Waste," the full
chemical name "(2-Chloro-5-fluoropyridin-3-yl)methanol," and a description of its hazards
(e.g., "Toxic," "Irritant").[2]

Storage: Store the sealed waste container in a designated, secure satellite accumulation
area away from incompatible materials.[3]

Pickup: Contact your institution's EHS department to schedule a pickup for final disposal at a
licensed hazardous waste facility.

Emergency Preparedness: Spill Management

Preparedness for accidental spills is a non-negotiable component of laboratory safety.[10]

Protocol for a Minor Spill (<1g):

Alert Personnel: Immediately notify others in the vicinity.

Restrict Access: Prevent entry into the affected area.

Don PPE: Wear the full PPE as detailed in Table 2.

Containment: Cover the spill with an inert absorbent material such as vermiculite, sand, or a
commercial sorbent.[8][10]
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e Collection: Carefully scoop the absorbed material into your designated halogenated
hazardous waste container using non-sparking tools.[3]

» Decontamination: Clean the spill area with a suitable solvent (e.g., acetone, methanol),
collecting all cleaning materials as hazardous waste. Follow with a thorough wash with soap
and water.[8][10]

e Reporting: Report the incident to your laboratory supervisor and EHS department.

For a major spill, evacuate the area immediately and alert your institution's emergency
response team.[10] Provide them with the Safety Data Sheet (SDS) for the compound.

Global and Regulatory Context

The disposal of hazardous chemicals is governed by a framework of international and national
regulations. Agreements like the Basel Convention control the transboundary movement of
hazardous wastes, ensuring they are managed in an environmentally sound manner.[12][13] In
the United States, the Environmental Protection Agency (EPA) sets guidelines for the disposal
of chlorinated compounds under the Resource Conservation and Recovery Act (RCRA).[14]
[15] Adherence to these regulations is not only a matter of legal compliance but a fundamental
responsibility of the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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